1-[(3R)-3-Methylpiperazin-1-yl]ethanone;hydrochloride

• IUPAC Name: 1-[(3R)-3-methylpiperazin-1-yl]ethanone;hydrochloride
• InChI: InChI=1S/C7H14N2O.ClH/c1-6-5-9(7(2)10)4-3-8-6;/h6,8H,3-5H2,1-2H3;1H/t6-;/m1./s1
• InChI Key: ZUUWWWBWFGAYQM-FYZOBXCZSA-N
• Canonical SMILES: CC1CN(CCN1)C(=O)C.Cl
• Isomeric SMILES: C[C@@H]1CN(CCN1)C(=O)C.Cl
• Molecular Formula: C7H15ClN2O
• Molecular Weight: 178.66 g/mol
• CAS RN: 2028279-42-5

Description

Synthesis Analysis

MPK hydrochloride is synthesized by the reaction between ethyl 3-oxobutanoate and 3-methylpiperazine in the presence of hydrochloric acid. The reaction mixture is refluxed for several hours to obtain the desired product, which is then purified using recrystallization.

Molecular Structure Analysis

The molecular structure of MPK hydrochloride contains a piperazin-1-yl substituent, which makes it an effective drug candidate for different therapeutic applications. The InChI code for this compound is InChI=1S/C7H14N2O.ClH/c1-6-5-9 (7 (2)10)4-3-8-6;/h6,8H,3-5H2,1-2H3;1H/t6-;/m1./s1.

Physical And Chemical Properties Analysis

MPK hydrochloride is a white to off-white solid that is soluble in water and methanol. It has a melting point of 165-167°C and a boiling point of 337.3°C at 760 mmHg. This compound is stable under normal conditions, but can decompose when exposed to strong acids or bases.

Scientific Research Applications

Biological Properties

MPK hydrochloride has several applications in scientific experiments, including:

a. Drug Development: MPK hydrochloride is investigated as a drug candidate, particularly in the field of oncology. Researchers explore its potential therapeutic applications.

b. Novel Derivatives: MPK derivatives, such as structurally modified 3-(piperazin-1-yl)-1,2-benzothiazole derivatives, have been designed and synthesized. These compounds are characterized by IR, 1H NMR, 13C NMR, and mass spectral techniques.

c. Cytotoxic Activity: Substituted (1-(benzyl)-1H-1,2,3-triazol-4-yl)(piperazin-1-yl)methanone derivatives, derived from MPK, are screened for in vitro cytotoxic activity against various cell lines. The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is employed for evaluation.

Safety and Hazards

The safety information available indicates that MPK hydrochloride may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more.